Cas no 876942-77-7 (5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole)

5-(Furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole is a heterocyclic compound featuring a fused bipyrazole core with furan, thiophene, and phenyl substituents. Its structural complexity and functional groups make it a valuable intermediate in medicinal chemistry and materials science. The methanesulfonyl group enhances reactivity, facilitating further derivatization, while the presence of furan and thiophene moieties contributes to electronic diversity, potentially improving binding affinity in pharmaceutical applications. This compound is particularly useful in the synthesis of bioactive molecules, offering a versatile scaffold for drug discovery. Its stability and well-defined synthetic pathway ensure reproducibility for research and industrial applications.
5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole structure
876942-77-7 structure
Product Name:5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole
CAS No:876942-77-7
MF:C21H18N4O3S2
MW:438.522621631622
CID:5438874
Update Time:2025-10-30

5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-[5-(furan-2-yl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]-1-phenyl-3-thiophen-2-ylpyrazole
    • 5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole
    • Inchi: 1S/C21H18N4O3S2/c1-30(26,27)25-18(13-17(22-25)19-9-5-11-28-19)16-14-24(15-7-3-2-4-8-15)23-21(16)20-10-6-12-29-20/h2-12,14,18H,13H2,1H3
    • InChI Key: NEIIDCGZLQJUBO-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C=C(C2N(S(C)(=O)=O)N=C(C3=CC=CO3)C2)C(C2SC=CC=2)=N1

5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole Pricemore >>

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Additional information on 5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole

Introduction to 5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole (CAS No. 876942-77-7)

5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the CAS number 876942-77-7, belongs to the bipyrazole class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of multiple aromatic rings, including furan, thiophene, and phenyl moieties, along with functional groups such as methanesulfonyl, contributes to its intricate chemical profile and makes it a promising candidate for further investigation.

The bipyrazole core is a key feature of this compound, providing a rigid scaffold that can interact with biological targets in a specific manner. Bipyrazoles have been extensively studied for their potential applications in drug discovery, particularly in the development of antimicrobial, antiviral, and anticancer agents. The incorporation of additional heterocyclic rings such as furan and thiophene enhances the compound's ability to engage with various biological receptors, potentially leading to novel therapeutic effects.

The methanesulfonyl group at the 2-position of the bipyrazole ring introduces a polar and electron-withdrawing moiety, which can influence the compound's solubility, bioavailability, and interaction with biological targets. This functional group is commonly used in medicinal chemistry to modulate pharmacokinetic properties and enhance binding affinity. The presence of a phenyl ring at the 1'-position further diversifies the electronic and steric environment of the molecule, allowing for fine-tuning of its biological activity.

Recent studies have highlighted the importance of bipyrazole derivatives in drug development. For instance, compounds with similar structural motifs have shown promising results in inhibiting kinases and other enzymes involved in cancer progression. The specific arrangement of rings and functional groups in 5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole suggests that it may exhibit similar inhibitory effects on key biological pathways. Furthermore, the combination of furan, thiophene, and phenyl heterocycles could lead to unique interactions with biological targets that are not observed with simpler bipyrazole derivatives.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each functional group and heterocyclic ring must be carefully controlled to maintain the structural integrity and desired properties of the final product. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the complex bipyrazole core efficiently.

In terms of biological activity, preliminary studies suggest that 5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole may exhibit potent effects on various disease-related pathways. The unique combination of heterocyclic rings and functional groups could make it a valuable tool for investigating mechanisms of action in vitro and in vivo. Researchers are particularly interested in its potential as an inhibitor of enzymes that play a role in inflammation and oxidative stress, which are implicated in numerous chronic diseases.

The compound's structural features also make it an attractive candidate for further derivatization to explore new pharmacological profiles. By modifying specific parts of the molecule, such as replacing or adding additional functional groups or heterocyclic rings, chemists can generate libraries of analogs with tailored properties. This approach allows for systematic optimization of potency, selectivity, and pharmacokinetic characteristics.

From a computational chemistry perspective, molecular modeling studies can provide insights into how 5-(furan-2-yl)-2-methanesulfonyl-1'-phenyl-3'-(thiophen-2-yl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole interacts with biological targets. These studies can help predict binding affinities and identify key residues involved in receptor interactions. By integrating experimental data with computational methods, researchers can accelerate the discovery process and prioritize compounds for further investigation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical structure may also make it useful in other areas such as materials science or agrochemicals. For example, bipyrazole derivatives have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to form stable coordination complexes with metal ions. The presence of multiple aromatic rings in this compound could also contribute to its electronic properties, making it a candidate for novel applications.

In conclusion,5-(furan - 2 - yl) - 2 - methanesulfonyl - 1 ' - phenyl - 3 ' - (thiophen - 2 - yl) - 3 , 4 - dihydro - 1 ' H , 2 H - 3 , 4 ' - bipyrazole (CAS No. 876942 - 77 - 7) is a structurally complex and potentially biologically active compound that warrants further investigation. Its unique combination of heterocyclic rings and functional groups makes it a promising candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound holds significant promise for contributing to future advancements in medicinal chemistry.

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